Central Nervous System Excitation

Description

Central Nervous System (CNS) excitation refers to a state of heightened neuronal activity within the brain and spinal cord. This can manifest as increased alertness, motor activity, sensory perception, or cognitive function. It may result from an imbalance of excitatory and inhibitory neurotransmitters, drug effects (e.g., stimulants), metabolic disturbances, or neurological conditions. Symptoms vary widely depending on the affected CNS regions and the underlying cause, ranging from mild restlessness to seizures and delirium.